Cas no 55843-14-6 (Acetic acid, [[(methylthio)methyl]thio]-)
55843-14-6 structure
Product Name:Acetic acid, [[(methylthio)methyl]thio]-
CAS No:55843-14-6
MF:C4H8O2S2
MW:152.235118865967
CID:350603
PubChem ID:54475725
Update Time:2025-04-19
Acetic acid, [[(methylthio)methyl]thio]- Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid, [[(methylthio)methyl]thio]-
- 2-(methylsulfanylmethylsulfanyl)acetic acid
- 55843-14-6
- SCHEMBL11546833
- 2-(((Methylthio)methyl)thio)acetic acid
- {[(Methylsulfanyl)methyl]sulfanyl}acetic acid
- DTXSID10711599
-
- Inchi: 1S/C4H8O2S2/c1-7-3-8-2-4(5)6/h2-3H2,1H3,(H,5,6)
- InChI Key: XLLAXIWFCUEJHE-UHFFFAOYSA-N
- SMILES: S(CSC)CC(=O)O
Computed Properties
- Exact Mass: 151.99664
- Monoisotopic Mass: 151.99657184g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 4
- Complexity: 74.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 87.9Ų
Experimental Properties
- PSA: 37.3
Acetic acid, [[(methylthio)methyl]thio]- Related Literature
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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